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SAR-20347: Stability & Storage Guide

The table below summarizes the critical storage and handling parameters for SAR-20347 to ensure its

stability and performance in your experiments [1] [2].

Parameter Solid Powder In Solvent (DMSO)

Short-Term
Storage

4°C for 2 years [2] -20°C for 1 year [2]

Long-Term
Storage

-20°C for 3 years [1] -80°C for 2 years [2]

Thermal Stability Stable at room temperature for 3 weeks during
shipping [1]

--

Solubility -- 100 mg/mL in DMSO (224.80
mM) [2]

Appearance Light yellow to yellow solid [2] --

Troubleshooting Common Issues

Here are solutions to common problems researchers might encounter:
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Problem Possible Cause Solution & Prevention

Low Solubility /
Precipitation

Absorbed moisture from
air; old DMSO.

Use freshly opened, dry DMSO. Gently warm and
sonicate the solution [2].

Unexpectedly Low
Activity

Compound degradation
from improper storage.

Adhere to recommended storage temperatures.
Aliquot the DMSO stock to avoid repeated freeze-

thaw cycles [2].

Failed In Vivo
Dosing

Precipitation in the

formulation.

Prepare the vehicle fresh before use and ensure the

solution is clear before adding the next solvent [1].

Experimental Protocols & Applications

In Vitro Cell-Based Assay (Example: Inhibition of IL-12 Signaling)

This protocol is adapted from methods used to characterize SAR-20347 [3].

Cell Culture: Maintain NK-92 cells in appropriate media as per ATCC recommendations.

Serum Restriction: Before the assay, culture cells overnight in media with charcoal/dextran-stripped
FBS to reduce background signaling.

Compound Treatment: Plate cells and pre-incubate with varying concentrations of SAR-20347 (e.g.,
1 nM - 10 μM) for 20 minutes at 37°C and 5% CO₂.

Stimulation: Stimulate the cells with IL-12 (e.g., 10 ng/mL) to activate the TYK2-dependent signaling
pathway.

Analysis: Measure the inhibition of STAT4 phosphorylation using a suitable method like MSD plates
or Western blot, or quantify the reduction in IFN-γ production [3] [2].

In Vivo Administration (Example Formulation)

For animal studies, you can use the following validated formulation [1]:

Formulation: 5% DMSO + 40% PEG300 + 5% Tween-80 + 50% ddH₂O.

Preparation:
Dissolve SAR-20347 in a small volume of DMSO as a master liquid.

Add PEG300 and mix evenly until clear.
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Add Tween-80 and mix again.

Finally, add the remaining ddH₂O.
Dosage: A study successfully used 60 mg/kg of SAR-20347 to inhibit IFN-γ production in mice [2].

JAK-STAT Signaling Pathway & Mechanism of Action

SAR-20347 is a potent small-molecule inhibitor that primarily targets TYK2 and JAK1. It functions by

blocking the cytokine-mediated activation of the JAK-STAT signaling pathway, which is aberrantly active in

autoimmune diseases like psoriasis and certain cancers [3] [4]. The following diagram illustrates its

mechanism.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s542453?utm_src=pdf-body
https://www.medchemexpress.com/SAR-20347.html?srsltid=AfmBOornAimTLzi7gp-RiCzMNe3ydQj0swkkuYQW_6KTBC9FtlYhfgKY
https://www.smolecule.com/products/s542453?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4170002/
https://www.sciencedirect.com/science/article/pii/S209012322500863X
https://www.smolecule.com/products/s542453?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Cytokine
(e.g., IL-12, IL-23)

Cytokine Receptor

JAK1

Activation

TYK2

Activation

STAT Protein

Phosphorylation Phosphorylation

Phosphorylated STAT
(Dimerizes & Translocates)

Nucleus

Gene Transcription
(Inflammation, Proliferation)

SAR-20347

Inhibits Inhibits

Click to download full resolution via product page

This diagram shows that SAR-20347 exerts its effect by directly inhibiting the kinase activity of TYK2 and

JAK1, preventing the downstream phosphorylation and activation of STAT proteins, and ultimately reducing

the expression of pro-inflammatory genes [3].
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Key Technical Details

Primary Targets: TYK2 > JAK1 > JAK2 > JAK3. The inhibitor is most potent against TYK2 (IC₅₀ = 0.6
nM) [1] [2].

Key Citations: For detailed original research, refer to the study demonstrating its efficacy in an
imiquimod-induced psoriasis model [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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